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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for the purification of solid Dicyclohexyl Ketone by recrystallization. The information is

tailored for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is the reported melting point of pure Dicyclohexyl Ketone?

A1: The reported melting point of Dicyclohexyl Ketone is approximately 57°C.[1][2][3][4]

There are some conflicting reports with lower melting points, which may be due to impurities or

different measurement conditions.

Q2: What are suitable solvents for the recrystallization of Dicyclohexyl Ketone?

A2: Based on its chemical structure, Dicyclohexyl Ketone is a relatively non-polar compound

and is expected to be soluble in non-polar organic solvents.[5] Petroleum ether has been

mentioned as a potential recrystallization solvent. Other non-polar solvents like hexane or

heptane could also be suitable candidates. It is slightly soluble in chloroform and methanol and

sparingly soluble in water.

Q3: My Dicyclohexyl Ketone is an oil at room temperature. Can I still purify it by

recrystallization?
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A3: Dicyclohexyl Ketone has a melting point of 57°C, so it should be a solid at standard room

temperature (around 20-25°C). If your sample is an oil, it is likely impure, which can depress

the melting point. Recrystallization is a suitable method to purify it into a solid form.

Q4: What are the main challenges when recrystallizing a low-melting compound like

Dicyclohexyl Ketone?

A4: The primary challenge with low-melting point solids is a phenomenon known as "oiling out".

This is where the compound separates from the solution as a liquid (an oil) rather than forming

solid crystals when the solution is cooled. This oil can trap impurities, leading to poor

purification.
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Problem Possible Cause Solution

No crystals form upon cooling.
- Too much solvent was used. -

The solution is supersaturated.

- Reduce the solvent volume:

Gently heat the solution to

evaporate some of the solvent

and then allow it to cool again.

- Induce crystallization: Scratch

the inside of the flask with a

glass rod just below the

surface of the liquid or add a

seed crystal of pure

Dicyclohexyl Ketone.

The compound "oils out"

instead of crystallizing.

- The cooling rate is too fast. -

The melting point of the

compound is close to the

boiling point of the solvent. -

The concentration of the solute

is too high.

- Slow down the cooling

process: Allow the flask to cool

to room temperature slowly on

the benchtop before placing it

in an ice bath. Insulating the

flask can also help. - Use a

lower boiling point solvent: If

possible, choose a solvent with

a lower boiling point. - Add

slightly more solvent: Reheat

the solution to dissolve the oil,

add a small amount of

additional hot solvent, and

then cool slowly.

The recovered crystals are

discolored.

- Colored impurities are

present in the crude sample.

- Use activated charcoal:

Before the hot filtration step,

add a small amount of

activated charcoal to the hot

solution to adsorb the colored

impurities. Be sure to filter the

charcoal out while the solution

is still hot.

Low yield of recovered

crystals.

- Too much solvent was used. -

The crystals were washed with

- Minimize the amount of hot

solvent used for dissolution. -
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a solvent that was not cold. -

Premature crystallization

during hot filtration.

Always use ice-cold solvent to

wash the crystals. - Preheat

the filtration apparatus (funnel

and filter flask) to prevent the

solution from cooling and

crystallizing prematurely.

Experimental Protocol: Recrystallization of
Dicyclohexyl Ketone
This protocol provides a general methodology for the recrystallization of Dicyclohexyl Ketone,

with a focus on preventing "oiling out".

Materials:

Crude Dicyclohexyl Ketone

Recrystallization solvent (e.g., Petroleum Ether, Hexane)

Erlenmeyer flasks

Hot plate

Glass funnel

Filter paper

Buchner funnel and filter flask

Vacuum source

Ice bath

Methodology:

Solvent Selection:
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Place a small amount of crude Dicyclohexyl Ketone into a test tube.

Add a few drops of the chosen solvent (e.g., petroleum ether) at room temperature. The

compound should be sparingly soluble.

Heat the test tube gently. The compound should dissolve completely.

Allow the test tube to cool to room temperature, and then place it in an ice bath. A good

recrystallization solvent will result in the formation of solid crystals.

Dissolution:

Place the crude Dicyclohexyl Ketone in an Erlenmeyer flask.

Add a minimal amount of the chosen solvent.

Gently heat the mixture on a hot plate while swirling until the solid dissolves completely.

Add more solvent in small portions only if necessary to fully dissolve the solid. Avoid

adding an excess of solvent.

Hot Filtration (if necessary):

If there are insoluble impurities, perform a hot gravity filtration.

Preheat a separate Erlenmeyer flask and a glass funnel containing fluted filter paper on

the hot plate.

Quickly pour the hot solution through the preheated funnel into the clean, hot flask. This

step should be done quickly to prevent premature crystallization in the funnel.

Crystallization:

Cover the flask with a watch glass and allow the solution to cool slowly to room

temperature on a heat-resistant surface. Do not disturb the flask during this time.

Once the flask has reached room temperature, place it in an ice bath to maximize crystal

formation.
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Isolation of Crystals:

Set up a Buchner funnel with filter paper over a clean filter flask connected to a vacuum

source.

Wet the filter paper with a small amount of ice-cold recrystallization solvent.

Pour the cold crystal slurry into the Buchner funnel and apply the vacuum to collect the

crystals.

Wash the crystals with a small amount of ice-cold solvent to remove any remaining soluble

impurities.

Drying:

Allow the crystals to dry completely on the filter paper by drawing air through them for

several minutes.

Transfer the dry crystals to a pre-weighed watch glass and determine the final mass and

melting point.

Data Presentation
Physical Properties of Dicyclohexyl Ketone

Property Value Reference

Molecular Formula C₁₃H₂₂O

Molecular Weight 194.31 g/mol

Melting Point 57 °C

Boiling Point 138 °C at 13 mmHg

Appearance Colorless oil or solid

Solubility

Slightly soluble in Chloroform

and Methanol; Sparingly

soluble in water.
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Mandatory Visualization
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Caption: Troubleshooting workflow for the recrystallization of Dicyclohexyl Ketone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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